Cas no 203061-35-2 (3,7,11,15,19,23,27,31,35-nonamethyl-2E,6E,10E,34-hexatriacontatetraene-1,15,19,23,27,31-hexol)

• Product Name: 3,7,11,15,19,23,27,31,35-nonamethyl-2E,6E,10E,34-hexatriacontatetraene-1,15,19,23,27,31-hexol
• CAS No: 203061-35-2
• Molecular Formula: C₄₅H₈₄O₆
• Molecular Weight: 721.144875526428
• CID: 4762629
• PubChem ID: 9918271

3,7,11,15,19,23,27,31,35-nonamethyl-2E,6E,10E,34-hexatriacontatetraene-1,15,19,23,27,31-hexol Properties

Names and Identifiers

• SCH 60057
• 3,7,11,15,19,23,27,31,35-nonamethyl-2E,6E,10E,34-hexatriacontatetraene-1,15,19,23,27,31-hexol
• BS-1387
• (2E,6E,10E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,34-tetraene-1,15,19,23,27,31-hexol
• CHEBI:211681
• 203061-35-2
• Sch-60057
• Antibiotic Sch 60057
• NCGC00384699-01!(2E,6E,10E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,34-tetraene-1,15,19,23,27,31-hexol
• AKOS040735393

• InChIKey： LZPKHIWZLREKGD-VEXHCKPKSA-N
• Inchi： 1S/C45H84O6/c1-37(2)19-13-26-41(6,47)28-15-30-43(8,49)32-17-34-45(10,51)35-18-33-44(9,50)31-16-29-42(7,48)27-14-24-39(4)22-11-20-38(3)21-12-23-40(5)25-36-46/h19,21-22,25,46-51H,11-18,20,23-24,26-36H2,1-10H3/b38-21+,39-22+,40-25+
• SMILES： OC(C)(CCCC(C)(CCCC(C)(CC/C=C(\C)/C)O)O)CCCC(C)(CCCC(C)(CCC/C(/C)=C/CC/C(/C)=C/CC/C(=C/CO)/C)O)O

Computed Properties

• Exact Mass: 720.62679039g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 30
• Monoisotopic Mass: 720.62679039g/mol
• Heavy Atom Count: 51
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.8
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyprenols